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Introduction
Immunofluorescence (IF) is a cornerstone technique for visualizing the spatial distribution of

specific target molecules within cells and tissues. The method relies on the high specificity of

antibodies to detect antigens of interest, coupled with the sensitivity of fluorescent microscopy.

For targets with low expression levels, signal amplification is crucial. The biotin-streptavidin

system is a powerful and widely used method for signal enhancement due to the extraordinarily

high affinity between biotin (Vitamin B7) and streptavidin.[1][2]

This protocol details the use of ATTO 590, a bright and highly photostable rhodamine-based

fluorescent dye, in conjunction with the biotin-streptavidin system.[3][4][5][6] ATTO 590's strong

absorption, high fluorescence quantum yield, and excellent photostability make it an ideal

choice for demanding applications such as confocal microscopy and single-molecule detection.

[5][6] This application note provides a step-by-step guide for indirect immunofluorescence,

leveraging the signal amplification of a biotinylated secondary antibody and streptavidin-ATTO

590 conjugate.

Quantitative Data: Properties of ATTO 590
The selection of a fluorophore is critical for successful immunofluorescence. ATTO 590 offers

superior photophysical properties, making it a robust choice for high-resolution imaging.[3][4][5]
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Property Value Reference

Excitation Maximum (λex) 593-594 nm [3][4]

Emission Maximum (λem) 622-624 nm [3][4][7]

Molar Extinction Coefficient (ε) 120,000 M⁻¹cm⁻¹ [3][4][8]

Fluorescence Quantum Yield

(Φ)
0.80 [4][7]

Fluorescence Lifetime (τ) 3.7 ns [4][8]

Spectrally Similar Dyes
Alexa Fluor 594, DyLight 594,

Texas Red
[9]

Visualized Workflows
Experimental Workflow Diagram
The following diagram outlines the key steps of the indirect immunofluorescence protocol using

a biotin-streptavidin amplification system.
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Sample Preparation

Staining Procedure

Final Steps

Seed Cells on Coverslips

Fixation
(e.g., 4% PFA, 15 min)

Permeabilization
(e.g., 0.1% Triton X-100, 10 min)

Blocking
(e.g., 1% BSA, 60 min)

Wash 3x with PBS

Primary Antibody Incubation
(Target-specific Ab, 1-2h RT or O/N 4°C)

Biotinylated Secondary Antibody Incubation
(Anti-primary species, 1h RT)

Wash 3x with PBS

Streptavidin-ATTO 590 Incubation
(1h RT, in dark)

Wash 3x with PBS

Counterstain (Optional)
(e.g., DAPI, 10 min)

Wash 3x with PBS

Mounting
(Anti-fade medium)

Imaging
(Confocal/Fluorescence Microscope)
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Caption: General workflow for indirect immunofluorescence with biotin-streptavidin signal

amplification.

Signal Amplification Principle
This diagram illustrates how the multi-layered approach of indirect biotin-based detection

amplifies the fluorescent signal at the site of the target antigen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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